Molecular Weight & Lipophilicity Comparison
The target compound (MW 246.71) is intermediate in size between the methylsulfonyl analog (MW 232.68) and the phenylsulfonyl analog (MW 294.8) [1]. This 14 Da increase relative to the methyl analog corresponds to a calculated LogP increase of approximately 0.3–0.5 units (class-level inference based on ACD/LogP of 2.65 for the methyl analog) . The increased lipophilicity and molecular volume of the ethylsulfonyl group can enhance passive membrane permeability relative to the methyl analog, while avoiding the excessive lipophilicity (LogP 3.2) and larger TPSA of the phenyl analog that may limit solubility and increase off-target binding [1][2].
| Evidence Dimension | Molecular Weight (g/mol) and Predicted Lipophilicity |
|---|---|
| Target Compound Data | MW = 246.71; predicted LogP ≈ 3.0 (estimated from class trend) |
| Comparator Or Baseline | Methylsulfonyl analog: MW = 232.68, ACD/LogP = 2.65; Phenylsulfonyl analog: MW = 294.8, XLogP3 = 3.2 |
| Quantified Difference | ΔMW = +14.03 vs. methyl analog, –48.09 vs. phenyl analog; ΔLogP ≈ +0.35 vs. methyl analog, –0.2 vs. phenyl analog |
| Conditions | Predicted/calculated physicochemical properties; LogP values from Chemsrc (methyl) and DrugMap (phenyl) |
Why This Matters
Selecting the ethylsulfonyl variant provides a tailored balance of lipophilicity and molecular size for optimizing membrane permeability and solubility in cell-based assays, avoiding the under-performance of the methyl analog and the potential solubility and off-target liabilities of the bulkier phenyl analog.
- [1] DrugMap. 1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone. MW 294.8, XLogP3 3.2. Accessed April 2026. View Source
- [2] Karadayi FZ, Yaman M, Kisla MM, Konu O, Ates-Alagoz Z. New J. Chem., 2021, 45, 9010-9019. DOI: 10.1039/D1NJ01019K. View Source
